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Compound of Interest

Compound Name: 5,5-dimethyltetrahydrofuran-3-ol

Cat. No.: B1294789

For Immediate Implementation by Laboratory Personnel

This document provides a comprehensive, step-by-step guide for the proper and safe disposal
of 5,5-dimethyltetrahydrofuran-3-ol, ensuring the safety of laboratory personnel and
compliance with environmental regulations. Given the absence of a specific Safety Data Sheet
(SDS) for 5,5-dimethyltetrahydrofuran-3-ol, a conservative approach based on the known
hazards of similar substituted tetrahydrofuran compounds is mandated. These related
compounds are classified as flammable or combustible liquids and may form explosive
peroxides.[1][2] Therefore, 5,5-dimethyltetrahydrofuran-3-ol must be treated as hazardous
waste unless a formal hazard assessment proves otherwise.

Immediate Safety and Operational Plan

1. Hazardous Waste Determination:

The first critical step is to classify the waste. Due to the flammable nature of similar
compounds, 5,5-dimethyltetrahydrofuran-3-ol should be presumed to be a flammable liquid.
[2][3] It may also be a peroxide-former.[2][4] As such, it must be handled as hazardous waste.

2. Personal Protective Equipment (PPE):
Before handling the chemical, all personnel must wear appropriate PPE:

o Flame-retardant lab coat.
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Chemical splash goggles and a face shield.

Chemically resistant gloves (e.g., nitrile).

Closed-toe shoes.

. Waste Collection and Storage:

Container: Use a designated, properly labeled, and chemically compatible waste container.
The container must have a secure, tight-fitting lid.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "5,5-dimethyltetrahydrofuran-3-ol," and the associated hazards
(e.g., "Flammable Liquid").

Segregation: Store the waste container in a designated Satellite Accumulation Area (SAA).[1]
Crucially, this waste must be segregated from incompatible materials, especially strong
oxidizing agents, acids, and bases.[1][5]

Closure: Keep the waste container closed at all times except when adding waste.

Step-by-Step Disposal Protocol

Preparation: Ensure all necessary PPE is worn and the SAA is ready for waste
accumulation.

Transfer: Carefully transfer the 5,5-dimethyltetrahydrofuran-3-ol waste into the designated
hazardous waste container using a funnel to prevent spills.

Secure Container: Tightly seal the waste container lid immediately after the transfer.

Decontamination: Decontaminate any equipment used for the transfer, such as funnels or
beakers. The rinsate should also be collected as hazardous waste.

Storage: Place the sealed container in the designated SAA, ensuring it is segregated from
incompatible chemicals.
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» Waste Pickup: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
company. Do not attempt to dispose of this chemical down the drain or in regular trash.[6]

Quantitative Data Summary of Structurally Similar
Compounds

To provide context for the potential hazards of 5,5-dimethyltetrahydrofuran-3-ol, the following
table summarizes key data from similar compounds.

o Hazard
Compound CAS Molecular . Boiling .
Flash Point . Classificati
Name Number Formula Point
ons
(R)- .
82°C/179.6 181 °C/ Combustible
Tetrahydrofur ~ 86087-24-3 C4H802 o
°F[1] 357.8 °F[1] liquid[1]
an-3-ol
Tetrahydro-
] Flammable
2,5- 1003-38-9 C6H120 Not Available 90 - 92 °C[3] o
) liquid[3]
dimethylfuran
Highly
2,5- ) flammable
) 625-86-5 C6H60 Not Available 92 - 94 °CJ[7] o
Dimethylfuran liquid and
vapor[7]

Experimental Workflow and Decision-Making

The following diagram outlines the logical workflow for the proper disposal of 5,5-
dimethyltetrahydrofuran-3-ol.
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Caption: Disposal workflow for 5,5-dimethyltetrahydrofuran-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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